Cas no 1112238-35-3 (Methyl (3E)-4-(3-chlorophenyl)-2-oxobut-3-enoate)

• Product Name: Methyl (3E)-4-(3-chlorophenyl)-2-oxobut-3-enoate
• CAS No: 1112238-35-3
• MF: C₁₁H₉ClO₃
• MW: 224.640362501144
• CID: 1074281
• PubChem ID: 13624872
• Update Time: 2025-04-20

Methyl (3E)-4-(3-chlorophenyl)-2-oxobut-3-enoate Chemical and Physical Properties

Names and Identifiers

• Methyl (3E)-4-(3-chlorophenyl)-2-oxobut-3-enoate
• (E)-Methyl4-(3-chlorophenyl)-2-oxobut-3-enoate
• AKOS016028559
• 1112238-35-3
• SS-4414
• methyl (E)-4-(3-chlorophenyl)-2-oxobut-3-enoate
• MFCD22689167
• CS-0440957
• (E)-Methyl 4-(3-chlorophenyl)-2-oxobut-3-enoate

• MDL： MFCD22689167
• Inchi： 1S/C11H9ClO3/c1-15-11(14)10(13)6-5-8-3-2-4-9(12)7-8/h2-7H,1H3/b6-5+
• InChI Key： DEGHGCFUXGDZGK-AATRIKPKSA-N
• SMILES： ClC1=CC=CC(/C=C/C(C(=O)OC)=O)=C1

Computed Properties

• Exact Mass: 224.0240218g/mol
• Monoisotopic Mass: 224.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4Ų